![molecular formula C4H10ClNO2S B1377335 2-[(2-Aminoethyl)sulfanyl]acetic acid hydrochloride CAS No. 60116-66-7](/img/structure/B1377335.png)
2-[(2-Aminoethyl)sulfanyl]acetic acid hydrochloride
Overview
Description
“2-[(2-Aminoethyl)sulfanyl]acetic acid hydrochloride” is a versatile building block that can be used in a wide range of chemical reactions . This reagent is useful as an intermediate for synthesizing other compounds, such as pharmaceuticals and agrochemicals . It has a CAS Number of 60116-66-7 .
Molecular Structure Analysis
The molecular formula of “this compound” is C4H10ClNO2S . It has a molecular weight of 171.65 . The InChI code is 1S/C4H9NO2S.ClH/c5-1-2-8-3-4 (6)7;/h1-3,5H2, (H,6,7);1H .Chemical Reactions Analysis
While specific chemical reactions involving “this compound” are not available in my current resources, it is known to be a versatile building block in a wide range of chemical reactions .Physical And Chemical Properties Analysis
“this compound” is a powder at room temperature .Scientific Research Applications
Metalation and Biological Activity
Studies have explored the metalation of compounds related to "2-[(2-Aminoethyl)sulfanyl]acetic acid hydrochloride" and their biological properties. The introduction of biogenic metals into these compounds can significantly alter their biological effects. Such metalated derivatives demonstrate potential in various biological applications due to their enhanced or altered activity (Adamovich et al., 2012).
Synthesis and Chemical Transformations
Research on the synthesis of derivatives of "this compound" and their subsequent chemical transformations has provided valuable insights into creating compounds with potential pharmacological activities. These synthetic pathways enable the development of novel compounds that can be further explored for various scientific applications (Rudyakova et al., 2006).
Antioxidant and Enzyme Inhibition Studies
Transition metal complexes of novel amino acid bearing Schiff base ligands, derived from or related to "this compound," have shown significant antioxidant properties and selective enzyme inhibitory activity. Such studies are crucial in the development of new therapeutic agents with specific biological targets (Ikram et al., 2015).
Biological Process Stimulation
Compounds derived from "this compound" have been investigated for their ability to stimulate various biological processes. These include promoting growth in beneficial bacteria, yeasts, and fungi, which can be applied in large-scale biotechnological processes for the production of fodder, baker’s yeasts, and citric acid (Mirskova et al., 2008).
Electrochemical Studies
Electrochemical studies have explored the degradation of compounds related to "this compound," such as sulfanilic acid, using advanced oxidation processes like electro-Fenton and photoelectro-Fenton reactions. These studies are crucial for understanding the environmental fate of such compounds and their potential impact (El-Ghenymy et al., 2012).
Safety and Hazards
The compound has been classified with the GHS07 pictogram and has the signal word "Warning" . Hazard statements include H302, H315, H319, and H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
Properties
IUPAC Name |
2-(2-aminoethylsulfanyl)acetic acid;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H9NO2S.ClH/c5-1-2-8-3-4(6)7;/h1-3,5H2,(H,6,7);1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CJUJGECRDNSFKL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CSCC(=O)O)N.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H10ClNO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
171.65 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
60116-66-7 | |
Record name | 2-[(2-aminoethyl)sulfanyl]acetic acid hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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